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Compound of Interest

Compound Name: 2-(2-Hydroxyphenyl)propionic acid
CAS No.: 533931-68-9
Cat. No.: B1316707
Get Quote
. J

Executive Summary: The Dual-Hazard Framework

Effective disposal of 2-(2-Hydroxyphenyl)propionic acid (CAS: 515-30-0) requires
understanding its molecular duality.[1][2] It is not merely an organic solid; it functions
simultaneously as a carboxylic acid and a phenolic compound.[2]

Many laboratory accidents occur when researchers treat this compound solely as a weak acid,
neglecting the phenolic moiety.[2] Phenols are prone to oxidative coupling and can form toxic
tars or react violently with strong oxidizers.[2] Therefore, the disposal protocol must prioritize
segregation from oxidizers and pH-controlled waste streams.[1][2]

This guide provides a self-validating workflow to ensure compliance with RCRA (Resource
Conservation and Recovery Act) standards and GLP (Good Laboratory Practice).

Chemical Safety Profile & Hazard Assessment

Before initiating disposal, verify the material properties.[2] This data dictates the waste stream
selection.[2]
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Property

Specification

Operational Implication

CAS Number

515-30-0

Unique identifier for waste

manifests.[1]

Chemical Structure

Phenolic ring + Propionic acid

tail

Dual reactivity: Acidic and

susceptible to oxidation.[2]

Physical State

Solid (Crystalline powder)

Requires "Hazardous Solid"

stream unless dissolved.[1][2]

Acidity (pKa)

~4.5 (Carboxylic), ~10
(Phenol)

Incompatible with Bases:

Exothermic neutralization risk.

[1]2]

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.)[1][2][3][4]

Requires double-gloving

(Nitrile) and eye protection.[2]

RCRA Status

Non-listed (Characteristic
Waste)

Not P/U-listed, but treat as
Toxic/Irritant.[1][2]

Critical Note: While not explicitly listed as U188 (Phenol), substituted phenols can exhibit

significant dermal toxicity.[1][2] Treat all waste as if it possesses the permeation hazards of

parent phenol.[2]

Pre-Disposal: The Segregation Logic (Self-
Validating System)[1]

Safety is established before the waste enters the bin.[2] You must segregate this compound to

prevent "in-can" reactions.[2]

The Incompatibility Rule[2]
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o NEVER mix with Nitric Acid or Perchlorates: Phenolic rings are electron-rich and can
undergo rapid, exothermic nitration or oxidation, potentially leading to deflagration.[1][2]

 NEVER mix with Strong Bases (NaOH) in concentrated forms: Rapid neutralization
generates heat, which can pressurize waste containers.[1][2]

Segregation Visualization

The following diagram illustrates the "Why" behind the segregation protocol.

Risk: Violent Oxidation/
Explosion Strong Oxidizers

(e.g., Nitric Acid)

——
e
—_—
-
-
—
-

2-(2-Hydroxyphenyl) Heat Generation Strong Bases
ropionic acid . e.g., NaOH
Por Safe Disposal Path (e9 )

Correct Stream:

Organic Acid Waste

Click to download full resolution via product page

Figure 1: Chemical incompatibility map.[1][2] The phenolic moiety dictates strict separation
from oxidizers.[2]

Step-by-Step Disposal Protocols

Choose the protocol matching the physical state of your waste.[2]

Protocol A: Solid Waste (Pure Substance or
Contaminated Consumables)

Scenario: Expired reagent, weighing boats, or contaminated gloves.[1][2]

» Containment: Place the solid material in a clear, sealable polyethylene bag or a wide-mouth
high-density polyethylene (HDPE) jar.

» Labeling: Affix a hazardous waste label.
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o Constituents: "2-(2-Hydroxyphenyl)propionic acid, 99%"[1][2]

o Hazard Checkbox: Check "Toxic" and "lrritant".[2]

e Secondary Container: Place the sealed bag/jar into the lab's designated "Solid Hazardous
Waste" drum.

o Validation: Ensure the drum is not designated for "Oxidizing Solids."[2]

Protocol B: Liquid Waste (HPLC Effluent or Mother
Liquor)

Scenario: Reaction mixtures or dissolved stock solutions.[1][2]

pH Check: If the solution is highly acidic (pH < 2), it is classified as Corrosive.[1][2]

Solvent Compatibility:

o If dissolved in Organic Solvents (Methanol, Acetonitrile): Dispose in "Organic Solvent
Waste".[1][2]

o If dissolved in Water: Dispose in "Aqueous Acidic Waste".[1][2]

Transfer: Pour into the appropriate carboy using a funnel to prevent splashing.

Log Entry: Immediately record the volume and concentration on the carboy's accumulation
log.

o Why? Waste vendors need to know the phenol content to determine incineration
parameters.[2]

Operational Workflow Diagram
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Figure 2: Decision tree for waste stream selection. Note the critical step of logging the specific
phenolic content.[2]

Spill Management Contingency

In the event of a benchtop spill, immediate action is required to prevent surface corrosion or

vapor generation.[2]

* PPE Upgrade: Wear safety goggles (not just glasses) and double nitrile gloves.[1][2]
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e Neutralization (The "Fizz" Test):
o Cover the spill with Sodium Bicarbonate (NaHCOs) or a commercial acid neutralizer.[1][2]

o Observation: Wait for effervescence (bubbling) to cease.[1][2] This indicates the acid has
been neutralized to a safe salt form.[2]

o Absorption: Cover the neutralized residue with vermiculite or dry sand.[2]

o Collection: Sweep into a dustpan and deposit into a bag labeled "Spill Debris - Contains
Phenolic Acid."[2]

o Surface Clean: Wipe the area with soap and water; phenols can leave a sticky residue that
oxidizes to pink/brown over time.[2]

Regulatory & Compliance Notes

o US EPA (RCRA): While 2-(2-Hydroxyphenyl)propionic acid is not a U-listed waste (unlike
pure Phenol, U188), it must be managed as a Characteristic Waste if the pH is < 2 (D002) or
simply as non-RCRA regulated hazardous waste due to toxicity.[1][2]

e Destruction Method: The preferred industrial disposal method is High-Temperature
Incineration.[1] This ensures the thermal destruction of the stable benzene ring.[2]

References

« National Center for Biotechnology Information (2026).PubChem Compound Summary for
CID 15075538, 2-(2-Hydroxyphenyl)propanoic acid.[1][2] Retrieved from [Link][1][2]

e U.S. Environmental Protection Agency (2025).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes.[1][2] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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